2-Hydroxy-4,6-dimethoxybenzoic acid
Overview
Description
2-Hydroxy-4,6-dimethoxybenzoic acid is a chemical compound with the molecular formula C9H10O5 . It is also known by other names such as 4,6-Dimethoxysalicylic acid and 4,6-Dimethoxy-2-hydroxybenzoic acid . The molecular weight of this compound is 198.17 g/mol .
Synthesis Analysis
The synthesis of 2-Hydroxy-4,6-dimethoxybenzoic acid involves a multi-step reaction . The steps include heating at 110°C for 3 hours, followed by a reaction with NBS in CH2Cl2 for 1 hour at 0°C. Then, a reaction with KOH in methanol for 2.5 hours at 20°C is performed. Finally, a reaction with n-butyllithium in hexane and tetrahydrofuran for 2 hours at -25°C is carried out .Molecular Structure Analysis
The IUPAC name for 2-Hydroxy-4,6-dimethoxybenzoic acid is 2-hydroxy-4,6-dimethoxybenzoic acid . The InChI code is InChI=1S/C9H10O5/c1-13-5-3-6 (10)8 (9 (11)12)7 (4-5)14-2/h3-4,10H,1-2H3, (H,11,12) . The Canonical SMILES is COC1=CC (=C (C (=C1)OC)C (=O)O)O .Chemical Reactions Analysis
The synthesis of 2-Hydroxy-4,6-dimethoxybenzoic acid involves several chemical reactions, including heating, reactions with NBS and KOH, and a reaction with n-butyllithium .Physical And Chemical Properties Analysis
The molecular weight of 2-Hydroxy-4,6-dimethoxybenzoic acid is 198.17 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 5 . The exact mass is 198.05282342 g/mol .Scientific Research Applications
Thermal Behavior and Metal Complex Formation : The thermal behavior of metal complexes of dimethoxybenzoic acids, including 2,6-dimethoxybenzoic acid, was studied. These studies provide insights into the decomposition mechanisms and the formation of metal/ligand complexes and binary oxides as final products (Micera et al., 1984).
Polymorphic Crystallization Control : Research on 2,6-dimethoxybenzoic acid (2,6MeOBA) investigated the use of additives to control the polymorphic outcome of crystallization. This study is significant for understanding the thermodynamic stability and phase transitions of different polymorphs (Semjonova & Be̅rziņš, 2022).
Structural Analysis and Synthesis of Derivatives : Studies on the synthesis of various derivatives of dimethoxybenzoic acid and related compounds have been conducted. These researches contribute to the understanding of molecular structures and synthetic pathways of these compounds for potential applications (Roth et al., 1982; Laak & Scharf, 1989).
Environmental Photochemistry : The photochemical behavior of 4-hydroxy-3,5-dimethoxybenzoic acid (syringic acid) was studied to explore novel pH-dependent photosubstitution pathways. This research is relevant to environmental photochemistry and the understanding of photolysis in chloride-enriched aqueous solutions (Dallin et al., 2009).
Antioxidant and Antiradicalic Capacities : The antioxidant and radical scavenging properties of hydroxy phenyl derivatives, including 4-Hydroxy-3,5-dimethoxybenzoic acid, were assessed. This study contributes to the understanding of the antioxidant activity of these compounds in comparison to widely used compounds like BHA and α-tocopherol (Kucukoglu & Nadaroğlu, 2014).
Future Directions
Mechanism of Action
Target of Action
The primary targets of 2-Hydroxy-4,6-dimethoxybenzoic acid are currently unknown
Mode of Action
It is known that the compound has a molecular weight of 19818 , which may influence its interaction with potential targets.
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of 2-Hydroxy-4,6-dimethoxybenzoic acid are currently unknown . These properties are crucial for understanding the compound’s bioavailability and its overall effect in the body.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-Hydroxy-4,6-dimethoxybenzoic acid . Specific details about how these factors affect this compound are currently lacking .
properties
IUPAC Name |
2-hydroxy-4,6-dimethoxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O5/c1-13-5-3-6(10)8(9(11)12)7(4-5)14-2/h3-4,10H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEIJLTBRQHFMDL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C(=C1)OC)C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60185726 |
Source
|
| Record name | 4,6-Dimethoxysalicylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60185726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydroxy-4,6-dimethoxybenzoic acid | |
CAS RN |
3187-19-7 |
Source
|
| Record name | 2-Hydroxy-4,6-dimethoxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3187-19-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4,6-Dimethoxysalicylic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003187197 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3187-19-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=151975 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4,6-Dimethoxysalicylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60185726 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,6-dimethoxysalicylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.713 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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